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Introduction: The Principle and Purpose of High-
Density Separation
In the geosciences and materials science, the isolation of specific mineral phases from a

heterogeneous sample is a foundational step for a vast array of analytical techniques. Whether

for geochronology, stable isotope analysis, or chemical characterization, obtaining a pure

mineral separate is paramount. Heavy liquid separation (HLS), also known as sink-float

separation, is a venerable and highly effective gravimetric technique that exploits differences in

mineral densities to achieve this purification[1][2].

The principle is elegantly simple: a particle will float in a liquid of greater density, sink in a liquid

of lesser density, and remain suspended in a liquid of equal density[1]. By selecting a liquid

medium with a density intermediate to the minerals of interest, a clean separation can be

achieved. Pentabromoethane (C₂HBr₅), a dense halogenated hydrocarbon, has historically

been a medium of choice for this application due to its high specific gravity and chemical

inertness relative to most minerals.
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This document serves as a comprehensive technical guide for researchers and scientists on

the proper application, safety protocols, and handling of pentabromoethane for mineral

separation. While effective, the significant health and environmental hazards associated with

this compound necessitate a thorough understanding and strict adherence to the protocols

outlined herein.

Physicochemical Properties of Pentabromoethane
A precise understanding of pentabromoethane's properties is critical for its effective and safe

use. It is a colorless to light-yellow liquid characterized by a pungent odor[3]. Its utility in

mineral separation is primarily due to its high density, which allows for the separation of many

common rock-forming minerals.

Table 1: Physicochemical Data for Pentabromoethane (CAS: 75-95-6)

Property Value Source

Molecular Formula C₂HBr₅ [4]

Molecular Weight 424.55 g/mol [5]

Density

~2.9 g/cm³ (Note: sources

show a range, this is a typical

value for TBE)

[2]

Melting Point 55 °C [3][6]

Boiling Point 210 °C / 300 mmHg [3][6]

Solubility

Miscible with alcohol and

ether; almost insoluble in

water.

[3]

Appearance Colorless or light-yellow liquid. [3]

Odor Pungent. [3]

Note: The density of commercial tetrabromoethane (TBE), often used alongside or confused

with pentabromoethane, is approximately 2.96 g/cm³. The density of pentabromoethane

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.benchchem.com/product/b1585512/docs?utm_src=pdf-body#application-notes-protocols-pentabromoethane-for-high-density-mineral-separation
https://www.benchchem.com/product/b1585512/docs?utm_src=pdf-body#application-notes-protocols-pentabromoethane-for-high-density-mineral-separation
https://www.benchchem.com/product/b1585512/docs?utm_src=pdf-body#application-notes-protocols-pentabromoethane-for-high-density-mineral-separation
https://www.chembk.com/en/chem/ethane,%201,1,1,2,2-pentabromo-
https://www.benchchem.com/product/b1585512/docs?utm_src=pdf-body#application-notes-protocols-pentabromoethane-for-high-density-mineral-separation
https://cymitquimica.com/products/IN-DA003TKI/75-95-6/pentabromoethane/
https://pubchem.ncbi.nlm.nih.gov/compound/Pentabromoethane
https://grokipedia.com/page/Heavy_liquid
https://www.chembk.com/en/chem/ethane,%201,1,1,2,2-pentabromo-
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0235633.htm
https://www.chembk.com/en/chem/ethane,%201,1,1,2,2-pentabromo-
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0235633.htm
https://www.chembk.com/en/chem/ethane,%201,1,1,2,2-pentabromo-
https://www.chembk.com/en/chem/ethane,%201,1,1,2,2-pentabromo-
https://www.chembk.com/en/chem/ethane,%201,1,1,2,2-pentabromo-
https://www.benchchem.com/product/b1585512/docs?utm_src=pdf-body#application-notes-protocols-pentabromoethane-for-high-density-mineral-separation
https://www.benchchem.com/product/b1585512/docs?utm_src=pdf-body#application-notes-protocols-pentabromoethane-for-high-density-mineral-separation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


itself is not consistently reported across all safety and chemical data sheets, but it is in a similar

high-density range.

The Sink-Float Separation Workflow: A Conceptual
Overview
The sink-float method is a straightforward process that physically segregates mineral grains

based on their specific gravity relative to the pentabromoethane medium.

Separatory Funnel with Pentabromoethane (Density ≈ 2.9 g/cm³)

Introduce Crushed Rock Sample
(e.g., Quartz, Feldspar, Zircon)

Light Minerals Float
(e.g., Quartz, SG ≈ 2.65)

(e.g., Feldspar, SG ≈ 2.5-2.7)

 Density < 2.9 

Heavy Minerals Sink
(e.g., Zircon, SG ≈ 4.6-4.7)
(e.g., Garnet, SG ≈ 3.5-4.3)

 Density > 2.9 

Click to download full resolution via product page

Caption: Principle of sink-float separation in pentabromoethane.

Detailed Experimental Protocol
This protocol outlines the step-by-step methodology for separating heavy minerals (e.g., zircon,

monazite, garnet) from lighter silicate minerals (e.g., quartz, feldspar).

Pre-requisites and Sample Preparation
Sample Disaggregation: The rock sample must be crushed to liberate individual mineral

grains. A jaw crusher followed by a disc mill is standard. Avoid over-grinding, which can

create fine particles that are difficult to separate.
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Sieving: The crushed material should be sieved to a consistent and appropriate grain size

fraction (e.g., 63-250 µm). This prevents smaller grains from being trapped by larger ones

and ensures more uniform settling times.

Washing: The sieved sample must be thoroughly washed with water to remove dust and

clay-sized particles, which can interfere with the separation by altering the liquid's effective

density and viscosity.

Drying:This step is critical. The sample must be completely dry. Any moisture introduced into

the pentabromoethane can alter its density and lead to inaccurate separations. Dry the

sample in an oven at 80-100°C for several hours and cool in a desiccator.

Separation Procedure
The entire procedure must be conducted within a certified chemical fume hood.

Apparatus Setup: Assemble a large separatory funnel securely on a ring stand within the

fume hood. Place a collection beaker below the funnel's stopcock.

Adding the Heavy Liquid: Carefully pour the pentabromoethane into the separatory funnel

until it is approximately half full.

Introducing the Sample: Slowly and carefully add the prepared, dry mineral sample to the

liquid in the funnel. Do not exceed a sample-to-liquid ratio that would hinder free particle

movement (e.g., no more than 100g of sample per 500mL of liquid is a good starting point).

Agitation: Gently stir the mineral-liquid slurry with a glass rod to ensure all grains are wetted

and to break up any clumps. Avoid vigorous agitation that could introduce air bubbles or

cause emulsions.

Settling: Allow the sample to stand undisturbed. The time required for complete separation

depends on the grain size and density contrast of the minerals. For fine-grained samples,

this can take several hours[7]. The light minerals will form a "float" layer at the top, while the

dense minerals will sink and collect at the bottom, above the stopcock.

Draining the "Sink" Fraction: Carefully open the stopcock and drain the settled heavy

minerals into a filter funnel lined with appropriate filter paper, which is placed over a flask to
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recover the pentabromoethane. Close the stopcock just as the last of the heavy grains

have passed through, leaving the light fraction in the separatory funnel.

Collecting the "Float" Fraction: Place a new, large beaker under the separatory funnel. Drain

the remaining liquid and the entire light mineral fraction into this beaker.

Washing and Recovery:

Thoroughly wash the collected heavy and light mineral fractions with a suitable solvent

(e.g., acetone or ethanol) in a beaker to remove all residual pentabromoethane[8].

Perform this washing step 3-4 times, decanting the solvent each time. All washing steps

must be done in the fume hood.

Collect the used pentabromoethane and the solvent washes in a designated halogenated

waste container[9][10].

Once washed, the mineral separates can be air-dried in the fume hood, followed by gentle

oven drying at a low temperature (~60°C).
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1. Sample Preparation
(Crush, Sieve, Wash, Dry)

2. Fume Hood Setup
(Separatory Funnel, Beakers)

3. Add Pentabromoethane

4. Introduce Dry Sample

5. Agitate Gently

6. Allow to Settle
(Hours)

7. Drain 'Sink' Fraction
(Heavy Minerals)

8. Collect 'Float' Fraction
(Light Minerals)

9. Wash Both Fractions
(Acetone/Ethanol)

10. Collect Liquid Waste
(Halogenated Waste)

Solvent Washes

11. Dry Mineral Separates
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Caption: Step-by-step workflow for mineral separation.
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Health, Safety, and Environmental Considerations
Pentabromoethane is a hazardous chemical and must be treated with extreme caution. It is

classified as acutely toxic if swallowed, in contact with skin, or if inhaled[5]. It also causes

serious skin and eye irritation[5].

Hazard Summary
Acute Toxicity: Toxic via oral, dermal, and inhalation routes[5].

Irritation: Causes skin and eye irritation[5].

Environmental Hazard: Toxic to aquatic life[3]. Halogenated hydrocarbons can persist in the

environment[11].

Mandatory Safety Protocols
Ventilation: All work with pentabromoethane MUST be performed in a properly functioning

and certified chemical fume hood to prevent inhalation of vapors[10].

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., Viton or thick-cut nitrile).

Standard latex or thin nitrile gloves are not sufficient. Always consult the manufacturer's

glove compatibility chart[10].

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn

over goggles when transferring larger quantities[10].

Lab Coat: A buttoned, chemical-resistant lab coat is required.

Footwear: Closed-toe shoes are mandatory.

Spill Response:

Have a spill kit rated for halogenated solvents readily available.

In case of a small spill inside the fume hood, absorb the liquid with an inert absorbent

material (e.g., vermiculite or sand). Place the contaminated material in a sealed, labeled
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hazardous waste container.

In case of a large spill or a spill outside the fume hood, evacuate the area immediately and

contact your institution's Environmental Health & Safety (EHS) department.

Waste Disposal:

Pentabromoethane and any solvents used for washing are considered halogenated

organic waste[9][12].

Never dispose of this waste down the drain[10].

Collect all liquid waste in a clearly labeled, sealed, and compatible hazardous waste

container.

Follow all institutional and local regulations for hazardous waste disposal[10].
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Pentabromoethane

1. Don Full PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood
 is ON and Functioning
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Use Spill Kit, Collect Waste
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Large Spill (or outside hood):
EVACUATE, Call EHS

Yes, Large

4. Segregate All Waste
(Halogenated Organics)
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End of Work
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Caption: Mandatory safety and waste disposal workflow.
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Alternatives and Considerations
Given the significant hazards of pentabromoethane and other halogenated hydrocarbons like

bromoform, the scientific community has moved towards safer alternatives.

Table 2: Comparison of Heavy Liquid Media

Medium
Typical Density
(g/cm³)

Advantages Disadvantages

Pentabromoethane ~2.9
Effective for many

common minerals.

Highly toxic,

environmentally

persistent, requires

fume hood, strict

waste protocols.[3][5]

Bromoform (CHBr₃) ~2.89
Similar effectiveness

to pentabromoethane.

Highly toxic,

suspected carcinogen,

requires fume hood,

strict waste protocols.

Sodium Polytungstate

(SPT)
Adjustable up to ~3.1

Non-toxic, water-

soluble (easy

cleanup).

Expensive, can be

corrosive to certain

minerals over long

exposure.

Lithium Metatungstate

(LMT)
Adjustable up to ~2.95

Non-toxic, water-

soluble, low viscosity.
Very expensive.

For new laboratory setups or protocol development, the use of non-toxic, water-based heavy

liquids like Sodium Polytungstate (SPT) is strongly recommended as a safer and more

environmentally responsible alternative[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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